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Compound of Interest

Compound Name: Benzyl 4-methylbenzoate

Cat. No.: B1581448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 4-methylbenzoate (also known as Benzyl p-toluate) is an aromatic ester recognized

for its use in the fragrance and flavor industries.[1] Formed from the reaction of benzyl alcohol

and 4-methylbenzoic acid, this compound is a colorless to pale yellow liquid with a generally

described pleasant, aromatic odor.[1] While not as extensively documented in perfumery

literature as its close relative, benzyl benzoate, its chemical structure suggests potential

applications as a modifier and blender in fragrance compositions.

This document summarizes the available technical data for Benzyl 4-methylbenzoate and

provides representative experimental protocols relevant to its synthesis and analysis. It is

important to note that detailed public information on its specific olfactory profile and quantitative

use in fragrance formulations is limited.

Physicochemical and Olfactory Properties
Quantitative data for Benzyl 4-methylbenzoate is sparse in fragrance-specific literature. The

following tables compile available data from chemical databases and supplier information.

Table 1: Chemical Identity and Physical Properties
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Property Value Source

Chemical Name Benzyl 4-methylbenzoate PubChem

Synonym(s)
Benzyl p-toluate; p-Toluic acid,

benzyl ester
PubChem

CAS Number 5467-99-2 [1][2]

Molecular Formula C₁₅H₁₄O₂ [1][2]

Molecular Weight 226.27 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Solubility

Soluble in organic solvents

(ethanol, ether); limited

solubility in water

[1]

Table 2: Olfactory and Fragrance Application Data

Property Description Source/Comment

Odor Profile Pleasant, aromatic odor. [1]

Note: A more detailed olfactory

description (e.g., floral, fruity,

balsamic) is not available in

the reviewed literature.

Potential Role in Fragrance
Modifier, Blender, potential

Fixative.

Inferred from its chemical

structure as a high molecular

weight ester, similar to other

benzyl esters used in

perfumery. This is a

hypothesized role due to a lack

of specific documentation.

Typical Usage Level Not publicly documented.

Substantivity Not publicly documented.
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Applications in Fragrance Compositions
Benzyl 4-methylbenzoate is valued for its applications in perfumery and as an intermediate in

organic synthesis.[1] Based on the properties of similar high molecular weight esters like benzyl

benzoate, it can be logically inferred that Benzyl 4-methylbenzoate may serve several

functions within a fragrance formulation:

Modifier: It could be used to blend and soften the notes of other ingredients, adding a subtle

aromatic character without dominating the composition.

Fixative: Its low volatility could allow it to act as a fixative, slowing the evaporation rate of

more volatile fragrance components and thus prolonging the scent's longevity on the skin.

Blender for Floral and Oriental Accords: Its aromatic nature suggests it could be a valuable

component in creating complex floral, balsamic, and oriental fragrance types, providing body

and warmth.

The logical relationship of how a modifier/fixative like Benzyl 4-methylbenzoate might function

in a fragrance is illustrated below.
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Fig. 1: Potential role of Benzyl 4-methylbenzoate in a fragrance.

Experimental Protocols
Protocol 1: Representative Synthesis via Fischer
Esterification
This protocol describes a standard laboratory procedure for the synthesis of Benzyl 4-
methylbenzoate from 4-methylbenzoic acid and benzyl alcohol. This is a representative

method based on the well-established Fischer esterification reaction.

Materials:

4-methylbenzoic acid (p-toluic acid)
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Benzyl alcohol (in excess, e.g., 4-fold molar excess)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) as a catalyst

Diethyl ether or Ethyl acetate (for extraction)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottomed flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus

Procedure:

Reaction Setup: In a round-bottomed flask, combine 1.0 mole of 4-methylbenzoic acid with

4.0 moles of benzyl alcohol.

Catalyst Addition: Slowly and with stirring, add a catalytic amount of concentrated sulfuric

acid (approx. 1-2% of the total reactant mass).

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for 2-4 hours. The progress can be monitored by Thin Layer

Chromatography (TLC).

Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room

temperature. Carefully pour the cooled mixture into a separatory funnel containing cold

water.

Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate. The organic layer

will contain the ester and excess benzyl alcohol.

Washing: Wash the organic layer sequentially with:

Saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any

unreacted 4-methylbenzoic acid. (Caution: CO₂ evolution).
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Saturated sodium chloride solution (brine) to remove residual water.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the extraction solvent using a rotary

evaporator.

Purification: The crude product (a mixture of Benzyl 4-methylbenzoate and excess benzyl

alcohol) is purified by vacuum distillation to separate the high-boiling ester from the lower-

boiling excess alcohol.

1. Reactants
4-Methylbenzoic Acid

+ Benzyl Alcohol
+ Acid Catalyst

2. Reflux
(2-4 hours)

3. Workup
Quench with H₂O
Extract with Ether

4. Wash
NaHCO₃ then NaCl(aq)

5. Dry & Concentrate
Dry over Na₂SO₄

Rotary Evaporation

6. Purification
Vacuum Distillation

Final Product
Benzyl

4-methylbenzoate

Click to download full resolution via product page

Fig. 2: Workflow for the synthesis of Benzyl 4-methylbenzoate.

Protocol 2: Quality Control by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol provides a general method for analyzing the purity of the synthesized Benzyl 4-
methylbenzoate.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Capillary Column: A non-polar or medium-polarity column (e.g., DB-5, HP-5MS) is suitable.

Sample Preparation:

Dilute a small amount of the purified product in a suitable solvent (e.g., ethanol or ethyl

acetate) to a concentration of approximately 100-1000 ppm.
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GC-MS Conditions (Typical):

Injector Temperature: 250 °C

Carrier Gas: Helium, constant flow (e.g., 1.0 mL/min)

Oven Program:

Initial Temperature: 100 °C, hold for 1 minute.

Ramp: 10 °C/min to 280 °C.

Final Hold: Hold at 280 °C for 5-10 minutes.

MS Detector (if used):

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: 40-450 amu

Data Analysis:

The purity of the sample is determined by the relative peak area of Benzyl 4-
methylbenzoate in the chromatogram.

The identity is confirmed by comparing the resulting mass spectrum with a reference

spectrum. Key fragments would be expected at m/z values corresponding to the benzyl

cation (91) and the 4-methylbenzoyl cation (119).

Safety and Regulatory
Information on the regulatory status of Benzyl 4-methylbenzoate under organizations like

IFRA (International Fragrance Association) is not readily available, unlike for more common

materials like benzyl benzoate. Standard laboratory safety precautions, including the use of

personal protective equipment (gloves, safety glasses), should be followed when handling this

chemical.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/product/b1581448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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